Flupirtine-N6-β-D-Glucuronide
Flupirtine-N6-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1147289-72-2
VCID:
VC0114886
InChI:
InChI=1S/C21H25FN4O8/c1-2-33-21(32)24-12-7-8-13(25-18(12)23)26(9-10-3-5-11(22)6-4-10)19-16(29)14(27)15(28)17(34-19)20(30)31/h3-8,14-17,19,27-29H,2,9H2,1H3,(H2,23,25)(H,24,32)(H,30,31)/t14-,15-,16+,17-,19+/m0/s1
SMILES:
CCOC(=O)NC1=C(N=C(C=C1)N(CC2=CC=C(C=C2)F)C3C(C(C(C(O3)C(=O)O)O)O)O)N
Molecular Formula:
C21H25FN4O8
Molecular Weight:
480.449
Flupirtine-N6-β-D-Glucuronide
CAS No.: 1147289-72-2
Reference Standards
VCID: VC0114886
Molecular Formula: C21H25FN4O8
Molecular Weight: 480.449
| CAS No. | 1147289-72-2 |
|---|---|
| Product Name | Flupirtine-N6-β-D-Glucuronide |
| Molecular Formula | C21H25FN4O8 |
| Molecular Weight | 480.449 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[[6-amino-5-(ethoxycarbonylamino)pyridin-2-yl]-[(4-fluorophenyl)methyl]amino]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H25FN4O8/c1-2-33-21(32)24-12-7-8-13(25-18(12)23)26(9-10-3-5-11(22)6-4-10)19-16(29)14(27)15(28)17(34-19)20(30)31/h3-8,14-17,19,27-29H,2,9H2,1H3,(H2,23,25)(H,24,32)(H,30,31)/t14-,15-,16+,17-,19+/m0/s1 |
| Standard InChIKey | HUIFNWVVUMTVKA-YUAHOQAQSA-N |
| SMILES | CCOC(=O)NC1=C(N=C(C=C1)N(CC2=CC=C(C=C2)F)C3C(C(C(C(O3)C(=O)O)O)O)O)N |
| Synonyms | 1-[[6-Amino-5-[(ethoxycarbonyl)amino]-2-pyridinyl][(4-fluorophenyl)methyl]amino]-1-deoxy-β-D-glucopyranuronic Acid; |
| PubChem Compound | 131698861 |
| Last Modified | Nov 11 2021 |
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